Cas no 1803570-94-6 (1H-Pyrazole-4-carboxylic acid, 5-ethyl-1-(3-piperidinyl)-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 5-ethyl-1-(3-piperidinyl)-
• CAS No: 1803570-94-6
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• MDL: MFCD28968139
• CID: 5181833
• Update Time: 2025-08-04

1H-Pyrazole-4-carboxylic acid, 5-ethyl-1-(3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-ethyl-1-(3-piperidinyl)-

• MDL： MFCD28968139
• Inchi： 1S/C11H17N3O2/c1-2-10-9(11(15)16)7-13-14(10)8-4-3-5-12-6-8/h7-8,12H,2-6H2,1H3,(H,15,16)
• InChI Key： IODRQSHLAUWULZ-UHFFFAOYSA-N
• SMILES： N1(C2CCCNC2)C(CC)=C(C(O)=O)C=N1

Additional information on 1H-Pyrazole-4-carboxylic acid, 5-ethyl-1-(3-piperidinyl)-

1H-Pyrazole-4-Carboxylic Acid, 5-Ethyl-1-(3-Piperidinyl): A Comprehensive Overview

1H-Pyrazole-4-carboxylic acid, 5-ethyl-1-(3-piperidinyl), also known by its CAS number 1803570-94-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a pyrazole ring system with specific substituents that confer unique chemical and biological properties.

The pyrazole ring in 1H-pyrazole-4-carboxylic acid, 5-ethyl-1-(3-piperidinyl) plays a central role in its functionality. Pyrazoles are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. In this compound, the pyrazole ring is substituted at the 4-position with a carboxylic acid group (-COOH) and at the 5-position with an ethyl group (-CH2CH3). Additionally, the 1-position of the pyrazole ring is substituted with a piperidinyl group (-C5H10N), specifically at the 3-position of the piperidine ring. This substitution pattern contributes to the molecule's stability, solubility, and bioavailability.

Recent studies have highlighted the potential of pyrazole derivatives as candidates for various therapeutic applications. For instance, research has shown that certain pyrazole-containing compounds exhibit potent anti-inflammatory, antioxidant, and anticancer activities. The presence of the carboxylic acid group in 1H-pyrazole-4-carboxylic acid, 5-ethyl-1-(3-piperidinyl) suggests that it may participate in hydrogen bonding interactions, which are crucial for its binding to biological targets such as enzymes or receptors.

The synthesis of 1H-pyrazole-4-carboxylic acid, 5-ethyl-1-(3-piperidinyl) typically involves multi-step organic reactions. One common approach includes the formation of the pyrazole ring through a condensation reaction between an aldehyde or ketone and an amine derivative. Subsequent functionalization steps are then employed to introduce the specific substituents at designated positions on the ring. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

In terms of biological activity, pyrazole derivatives have been investigated for their ability to modulate various cellular pathways. For example, some studies have demonstrated that these compounds can inhibit key enzymes involved in inflammation and oxidative stress. The presence of the piperidinyl group in 1H-pyrazole-4-carboxylic acid, 5-ethyl-1-(3-piperidinyl) may enhance its pharmacokinetic properties, such as absorption and distribution within the body.

The carboxylic acid group in this compound also makes it amenable to further chemical modifications. For instance, esterification or amidation reactions can be used to create derivatives with improved bioavailability or target specificity. These modifications are often explored during drug discovery to optimize therapeutic efficacy while minimizing adverse effects.

In conclusion, 1H-pyrazole-4-carboxylic acid, 5-ethyl-1-(3-piperidinyl), with its unique structural features and potential biological activities, represents a promising lead compound for further research and development in medicinal chemistry. Its synthesis methods and biological properties continue to be areas of active investigation, driven by the need for innovative therapeutic agents.